Vedaclidine
Vedaclidine
Brand Name:
Vulcanchem
CAS No.:
141575-50-0
VCID:
VC21108432
InChI:
InChI=1S/C13H21N3S2/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16/h10-11H,2-9H2,1H3/t11-/m1/s1
SMILES:
CCCCSC1=NSN=C1C2CN3CCC2CC3
Molecular Formula:
C13H21N3S2
Molecular Weight:
283.5 g/mol
Vedaclidine
CAS No.: 141575-50-0
Cat. No.: VC21108432
Molecular Formula: C13H21N3S2
Molecular Weight: 283.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141575-50-0 |
|---|---|
| Molecular Formula | C13H21N3S2 |
| Molecular Weight | 283.5 g/mol |
| IUPAC Name | 3-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-4-butylsulfanyl-1,2,5-thiadiazole |
| Standard InChI | InChI=1S/C13H21N3S2/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16/h10-11H,2-9H2,1H3/t11-/m1/s1 |
| Standard InChI Key | WZZPXVURFDJHGI-LLVKDONJSA-N |
| Isomeric SMILES | CCCCSC1=NSN=C1[C@@H]2CN3CCC2CC3 |
| SMILES | CCCCSC1=NSN=C1C2CN3CCC2CC3 |
| Canonical SMILES | CCCCSC1=NSN=C1C2CN3CCC2CC3 |
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